Cas no 175201-59-9 (3-Amino-4-(phenylsulfonyl)thiophene-2-carboxylic acid)

3-Amino-4-(phenylsulfonyl)thiophene-2-carboxylic acid is a versatile compound with unique chemical properties. It exhibits high purity and stability, making it ideal for synthetic applications. Its incorporation into various organic compounds enhances their functionality and biological activity. The compound's distinct aromatic and sulfonic groups contribute to its specificity in various chemical reactions, rendering it a valuable reagent in organic synthesis.
3-Amino-4-(phenylsulfonyl)thiophene-2-carboxylic acid structure
175201-59-9 structure
Product Name:3-Amino-4-(phenylsulfonyl)thiophene-2-carboxylic acid
CAS No:175201-59-9
MF:C11H9NO4S2
MW:283.3234603405
MDL:MFCD00067913
CID:138273
PubChem ID:2778522
Update Time:2025-06-24

3-Amino-4-(phenylsulfonyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-(phenylsulfonyl)thiophene-2-carboxylic acid
    • 2-Thiophenecarboxylicacid, 3-amino-4-(phenylsulfonyl)-
    • 3-amino-4-(benzenesulfonyl)thiophene-2-carboxylic acid
    • 3-AMINO-4-(PHENYLSULPHONYL)THIOPHENE-2-CARBOXYLIC ACID
    • HMS554I12
    • BUTTPARK 92\04-07
    • 3-AMINO-4-(PHENYLSULFONYL)-2-THIOPHENECARBOXYLIC ACID
    • 2-Thiophenecarboxylic acid, 3-amino-4-(phenylsulfonyl)-
    • A811814
    • 10T-0335
    • MLS000736440
    • CCG-251959
    • 3-Amino-4(phenylsulfonyl)thiophene-2-carboxylic acid
    • 3-amino-4-(benzenesulfonyl)-2-thiophenecarboxylic acid
    • CHEMBL1412671
    • 175201-59-9
    • MFCD00067913
    • SCHEMBL1890040
    • AKOS005076409
    • FT-0614956
    • 2-Thiophenecarboxylicacid,3-amino-4-(phenylsulfonyl)-
    • SMR000338390
    • DTXSID30380988
    • CS-0320811
    • W-206138
    • 3-Amino-4(Phenylsulfonyl)Thiophene-2-CarboxylicAcid
    • Maybridge1_004588
    • 3-amino-4-(phenylsulfonyl)thiophene-2-carboxylic acid, AldrichCPR
    • HMS2658P10
    • SDCCGMLS-0066132.P001
    • 3-azanyl-4-(phenylsulfonyl)thiophene-2-carboxylic acid
    • MDL： MFCD00067913
    • Inchi： 1S/C11H9NO4S2/c12-9-8(6-17-10(9)11(13)14)18(15,16)7-4-2-1-3-5-7/h1-6H,12H2,(H,13,14)
    • InChI Key： YXMYJEUQTGKJPV-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=CC=1)(C1=CSC(C(=O)O)=C1N)(=O)=O

Computed Properties

  • Exact Mass: 282.99700
  • Monoisotopic Mass: 282.997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 134A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.555
  • Melting Point: 174 °C
  • Boiling Point: 590.4°Cat760mmHg
  • Flash Point: 310.9°C
  • Refractive Index: 1.673
  • PSA: 134.08000
  • LogP: 3.52330

3-Amino-4-(phenylsulfonyl)thiophene-2-carboxylic acid Security Information

  • Hazard Category Code： 36
  • Safety Instruction： S22; S24/25
  • Hazardous Material Identification： Xi
  • Safety Term：S24/25

3-Amino-4-(phenylsulfonyl)thiophene-2-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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